Cas no 2248340-92-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methoxyphenyl)cyclopentane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methoxyphenyl)cyclopentane-1-carboxylate
• CAS No: 2248340-92-1
• MF: C₂₁H₁₉NO₅
• MW: 365.379266023636
• CID: 5978759
• PubChem ID: 165726482
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methoxyphenyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248340-92-1
• EN300-6520649
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methoxyphenyl)cyclopentane-1-carboxylate

• Inchi： 1S/C21H19NO5/c1-26-15-10-8-14(9-11-15)21(12-4-5-13-21)20(25)27-22-18(23)16-6-2-3-7-17(16)19(22)24/h2-3,6-11H,4-5,12-13H2,1H3
• InChI Key： GIZPSEJLCMXHOW-UHFFFAOYSA-N
• SMILES： O(C(C1(C2C=CC(=CC=2)OC)CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 365.12632271g/mol
• Monoisotopic Mass: 365.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methoxyphenyl)cyclopentane-1-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-(4-Methoxyphenyl)Cyclopentane-1-Carboxylate: A Comprehensive Overview

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methoxyphenyl)cyclopentane-1-carboxylate, also known by its CAS number 224834092, is a complex organic compound with a diverse range of applications in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a cyclopentane ring fused with an isoindole moiety and a methoxyphenyl group. The presence of these functional groups imparts the compound with distinctive chemical and physical properties that make it highly versatile in various research and industrial contexts.

The isoindole core of this compound is a key structural element that contributes to its stability and reactivity. Recent studies have highlighted the potential of isoindole derivatives in drug discovery, particularly in the development of anticancer agents. For instance, researchers have demonstrated that certain isoindole-based compounds exhibit significant cytotoxic activity against various cancer cell lines. This has sparked interest in exploring the biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-derived compounds like the one in question.

The methoxyphenyl group attached to the cyclopentane ring introduces additional electronic effects that can influence the compound's solubility and bioavailability. This feature is particularly important in pharmaceutical applications, where optimizing drug delivery is crucial. Recent advancements in medicinal chemistry have emphasized the role of substituent effects on molecular properties, further underscoring the significance of this group in the overall functionality of the compound.

From a synthetic perspective, the preparation of 1-(4-methoxyphenyl)cyclopentane-based compounds often involves multi-step reactions that require precise control over reaction conditions. Techniques such as Suzuki coupling and Stille coupling have been employed to construct similar structures with high efficiency. These methods not only enhance the scalability of synthesis but also allow for fine-tuning of substituents to achieve desired properties.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its use as a building block for more complex molecules has been documented in several recent publications. For example, researchers have utilized it as an intermediate in the synthesis of advanced materials for optoelectronic devices. The compound's ability to form stable complexes with metal ions has also been explored for potential use in catalysis.

The integration of computational chemistry tools has further expanded our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These findings are critical for designing experiments and predicting outcomes in subsequent studies.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-based compounds like this one represent a valuable class of molecules with wide-ranging applications. As research continues to uncover their potential, their role in advancing science and technology is expected to grow significantly.